N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C8H14N2O2/c1-2-9-7(11)6-10-5-3-4-8(10)12/h2-6H2,1H3,(H,9,11)
• InChI Key: KSRHZANCDNFKRR-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1CCCC1=O
• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol

Description

N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide, also known as Etiracetam, is a nootropic drug that belongs to the racetam family. This compound has been shown to have cognitive-enhancing effects and has been studied for its potential use in treating various neurological disorders. In

Mechanism of Action

N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide is believed to work by enhancing the activity of neurotransmitters in the brain, particularly acetylcholine. It has been shown to increase the release of acetylcholine in the hippocampus, which is important for memory and learning. It also modulates the activity of glutamate, an excitatory neurotransmitter, which is involved in synaptic plasticity and learning.
Biochemical and Physiological Effects:
N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase cerebral blood flow and oxygen consumption, which may contribute to its cognitive-enhancing effects. Additionally, it has been shown to increase the density of choline acetyltransferase, an enzyme involved in the synthesis of acetylcholine.

Advantages and Limitations for Lab Experiments

N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide has several advantages for use in lab experiments. It has a low toxicity profile and is well-tolerated in animal models and human studies. Additionally, it has a relatively short half-life, which allows for more precise dosing and easier experimentation. However, one limitation is that it may have different effects in different animal models, which may complicate interpretation of results.

Future Directions

There are several potential future directions for research on N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide. One area of interest is its potential use in treating neurological disorders, particularly Alzheimer's disease and dementia. Additionally, it may have potential as a treatment for anxiety and depression. Further studies are needed to explore its mechanism of action and to determine optimal dosing and administration. Finally, it may be useful to explore its potential use in combination with other nootropic drugs to enhance cognitive function.
In conclusion, N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide is a promising compound with potential applications in treating various neurological disorders and enhancing cognitive function. Further research is needed to fully understand its mechanism of action and to determine its optimal use in clinical settings.

Synthesis Methods

N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide can be synthesized by reacting N-ethylglycine with ethyl chloroacetate to form N-ethyl-2-oxoacetamide. This compound is then reacted with 1-methylpyrrolidin-2-one to form N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide.

Scientific Research Applications

N-ethyl-2-(2-oxopyrrolidin-1-yl)acetamide has been studied for its potential use in treating various neurological disorders, including Alzheimer's disease, dementia, and epilepsy. It has been shown to improve cognitive function and memory in animal models and human studies. Additionally, it has been studied for its potential use in treating anxiety and depression.